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Compound of Interest

Compound Name: Aflatoxin M2-13C17

Cat. No.: B15141633 Get Quote

Essential Safety and Handling of Aflatoxin M₂-
¹³C₁₇
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Aflatoxin M₂-¹³C₁₇. The following procedures are

designed to ensure the safe handling and disposal of this hazardous compound.

Aflatoxin M₂ is a metabolite of Aflatoxin B₂ and is classified as a potent carcinogen and toxin.[1]

[2] The isotopically labeled Aflatoxin M₂-¹³C₁₇ should be handled with the same stringent safety

precautions as its unlabeled counterpart. It is fatal if swallowed, comes into contact with skin, or

is inhaled.[2][3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the required personal protective equipment.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable. Double gloving is

recommended.

Body Protection Laboratory coat

A snap-front coat with cinch

cuffs is advised to provide a

secure fit.[5]

Disposable outer sleeves

Recommended to provide an

additional layer of protection.

[5]

Eye Protection Safety goggles or face shield

Must be worn at all times in the

laboratory to protect from

splashes.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when handling the

solid form or when there is a

risk of aerosol generation.[4]

Operational Plan and Disposal
Safe handling and disposal of Aflatoxin M₂-¹³C₁₇ require a controlled environment and

meticulous procedures. All operations involving this compound should be conducted within a

certified chemical fume hood or a Class II Biosafety Cabinet to contain any potential aerosols.

[5]

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a clearly labeled, sealed container in a locked, ventilated, and

designated hazardous substance storage area at the recommended temperature of 4°C.[1]

Handling and Experimental Work:
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area within the fume hood by lining it with absorbent, disposable bench paper.

Weighing: If working with the solid form, handle it with extreme care to avoid generating dust,

as aflatoxins can be electrostatic.[6]

Solution Preparation: When preparing solutions, add solvents slowly to prevent splashing.

Keep containers sealed when not in use.

Post-Experiment: After handling, wipe down the work area with a decontaminating solution,

such as a fresh 10% bleach solution. All disposable materials used during the experiment,

including gloves, bench paper, and pipette tips, must be treated as hazardous waste.

Disposal:

All contaminated waste, including excess reagents, must be collected in a designated,

sealed hazardous waste container.

Dispose of the hazardous waste through an approved institutional or commercial waste

disposal service.[3] Do not dispose of it down the drain.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes and seek immediate medical attention.[3][4]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[3]

Inhalation: Move the person to fresh air and seek immediate medical attention.[3][4]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[3]

Safe Handling Workflow
The following diagram illustrates the standard operating procedure for safely handling Aflatoxin

M₂-¹³C₁₇ from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Aflatoxin M₂-¹³C₁₇.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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